Cas no 1203015-83-1 (7,8-Dimethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride)

• Product Name: 7,8-Dimethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride
• CAS No: 1203015-83-1
• MF: C₁₇H₁₃ClN₂O
• MW: 296.75092291832
• CID: 5059894
• Update Time: 2025-05-20

7,8-Dimethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7,8-dimethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride
• BBL014835
• STL197244
• T4471
• 7,8-DIMETHYL-2-(PYRIDIN-2-YL)QUINOLINE-4-CARBONYL CHLORIDE
• 4-quinolinecarbonyl chloride, 7,8-dimethyl-2-(2-pyridinyl)-, hydrochloride
• 7,8-Dimethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride

• Inchi： 1S/C17H13ClN2O/c1-10-6-7-12-13(17(18)21)9-15(20-16(12)11(10)2)14-5-3-4-8-19-14/h3-9H,1-2H3
• InChI Key： KFDVGYIGIKFEOX-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC=CN=2)N=C2C(C)=C(C)C=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• XLogP3: 4.1
• Topological Polar Surface Area: 42.8

Additional information on 7,8-Dimethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride

7,8-Dimethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1203015-83-1, known as 7,8-Dimethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline ring system with a pyridine moiety and a carbonyl chloride group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry due to their ability to interact with various biological targets. The 7,8-Dimethyl substitution in this compound adds steric bulk, which can influence its pharmacokinetic properties, such as absorption and bioavailability. Additionally, the pyridin-2-yl group introduces electron-withdrawing effects, potentially enhancing the molecule's reactivity and selectivity in biochemical environments.

The synthesis of 7,8-Dimethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride involves a multi-step process that typically begins with the preparation of the quinoline skeleton. This is followed by functionalization at the 4-position to introduce the carbonyl chloride group. The hydrochloride salt form is often preferred for stability and ease of handling during purification and storage.

In terms of biological activity, this compound has been investigated for its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer and inflammatory disorders. The carbonyl chloride group is particularly significant as it can act as an electrophilic warhead, enabling covalent binding to target proteins.

Recent advancements in computational chemistry have allowed researchers to model the interactions of 7,8-Dimethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride with various kinase domains. These studies suggest that the molecule's unique structure enables it to adopt favorable binding conformations, potentially leading to high-affinity interactions. Furthermore, the dimethyl groups at positions 7 and 8 contribute to hydrophobic interactions, which are crucial for stabilizing the molecule within lipid-rich cellular environments.

The application of this compound extends beyond pharmacology into materials science. Its ability to form stable covalent bonds makes it a promising candidate for use in cross-linking reactions and polymer synthesis. Researchers have explored its potential as a building block for constructing advanced materials with tailored mechanical and electronic properties.

In conclusion, 7,8-Dimethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride (CAS No. 1203015-83-1) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure, combined with recent advances in chemical synthesis and computational modeling, positions it as a valuable tool for advancing both medicinal and materials research.